N-(3,4-dichlorophenyl)-3,4-difluorobenzenesulfonamide

• IUPAC Name: N-(3,4-dichlorophenyl)-3,4-difluorobenzenesulfonamide
• InChI: InChI=1S/C12H7Cl2F2NO2S/c13-9-3-1-7(5-10(9)14)17-20(18,19)8-2-4-11(15)12(16)6-8/h1-6,17H
• InChI Key: VIWAGSSLQYCFRP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NS(=O)(=O)C2=CC(=C(C=C2)F)F)Cl)Cl
• Molecular Formula: C12H7Cl2F2NO2S
• Molecular Weight: 338.2 g/mol

Description

N-(3,4-dichlorophenyl)-3,4-difluorobenzenesulfonamide, commonly known as DCF, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a sulfonamide-based compound that has been extensively studied for its potential applications in various fields, including pharmaceuticals, agriculture, and material sciences.

Mechanism of Action

The mechanism of action of DCF is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. In cancer cells, DCF has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in the regulation of gene expression. By inhibiting HDACs, DCF can induce apoptosis (programmed cell death) in cancer cells. In addition, DCF has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. By inhibiting COX-2, DCF can reduce inflammation and pain.
Biochemical and Physiological Effects:
DCF has been found to exhibit various biochemical and physiological effects in the body. In cancer cells, DCF has been found to induce apoptosis by activating various signaling pathways. It has also been found to inhibit the migration and invasion of cancer cells, which are crucial processes in cancer metastasis. In addition, DCF has been found to reduce the expression of various pro-inflammatory cytokines, which are involved in the development of various inflammatory diseases such as arthritis and colitis.

Advantages and Limitations for Lab Experiments

DCF has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It exhibits significant biological activity at low concentrations, which makes it an ideal candidate for drug development. However, DCF also has certain limitations. It is a highly toxic compound that requires careful handling and disposal. It also has poor solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of DCF. In pharmaceuticals, DCF can be further studied for its potential as an anticancer agent. It can also be studied for its potential as an anti-inflammatory and analgesic agent. In agriculture, DCF can be further studied for its potential as a herbicide. In material sciences, DCF can be used as a building block for the synthesis of various organic materials with unique properties. Overall, DCF is a promising compound that has the potential to make significant contributions to various fields of scientific research.

Synthesis Methods

The synthesis of DCF involves the reaction between 3,4-difluoroaniline and 3,4-dichlorobenzenesulfonyl chloride in the presence of a base such as triethylamine or pyridine. The reaction takes place under mild conditions and yields a white crystalline solid, which is further purified by recrystallization. The purity of the compound can be confirmed by various analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

DCF has been extensively studied for its potential applications in various fields of scientific research. In pharmaceuticals, DCF has been found to exhibit significant anticancer activity by inhibiting the growth of cancer cells. It has also been studied for its potential as an anti-inflammatory and analgesic agent. In agriculture, DCF has been found to exhibit herbicidal activity against various weeds. In material sciences, DCF has been used as a building block for the synthesis of various organic materials.